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Compound of Interest

Compound Name: 4-(4-Fluorophenyl)benzoic acid

Cat. No.: B1304070

Abstract

4-(4-Fluorophenyl)benzoic acid, also known as 4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid, is a
fluorinated biphenyl derivative. Biphenyl carboxylic acids are recognized scaffolds in medicinal
chemistry and materials science. The introduction of a fluorine atom can significantly modulate
a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding
interactions, making this compound a subject of interest. This guide provides a summary of the
available technical data for 4-(4-Fluorophenyl)benzoic acid, including its synthesis and
physicochemical properties. Following a comprehensive search of scientific literature and
crystallographic databases, including the Cambridge Structural Database (CSD) and the
Crystallography Open Database (COD), it has been determined that a solved single-crystal
structure for this compound is not publicly available as of the date of this document.

Physicochemical Properties

The fundamental properties of 4-(4-Fluorophenyl)benzoic acid have been compiled from
various chemical data sources. These quantitative data points are essential for experimental
design and computational modeling.
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Property

Value

Molecular Formula

C13HoFO2[1]

Molecular Weight 216.21 g/mol [1]
CAS Number 5731-10-2[1]
Melting Point 252-253 °C[1]

Boiling Point (Predicted)

369.4 + 25.0 °C at 760 mmHg[1]

Density (Predicted)

1.3+ 0.1 g/lcm3[1]

pKa (Predicted)

4.14 +0.10

XLogP3 (Predicted)

3.68[1]

Synthesis and Experimental Protocols

The primary synthetic route to 4-(4-Fluorophenyl)benzoic acid is the Suzuki-Miyaura cross-

coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an

aryl halide and an arylboronic acid, a robust and widely used method for creating biaryl

compounds.

General Suzuki-Miyaura Coupling Protocol

This protocol is a generalized procedure based on standard methods for the synthesis of

biphenyl carboxylic acids.

Reactants:

4-Fluorophenylboronic acid

Base (e.g., Na2COs, K2COs, K3sPOa4)

4-Bromobenzoic acid (or its ester derivative, e.g., methyl 4-bromobenzoate)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPhs)a4)

Solvent system (e.g., Toluene/Water, Dioxane/Water, DMF)
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Procedure:

Reaction Setup: To a round-bottom flask, add 4-bromobenzoic acid (1.0 eq), 4-
fluorophenylboronic acid (1.1-1.5 eq), and the base (2.0-3.0 eq).

« Solvent Addition: Add the chosen solvent system (e.g., a 4:1 mixture of toluene and water).

o Degassing: Degas the mixture by bubbling nitrogen or argon through the solution for 15-30
minutes to remove oxygen, which can deactivate the palladium catalyst.

o Catalyst Addition: Add the palladium catalyst (0.01-0.05 eq) to the degassed mixture under
an inert atmosphere.

o Heating: Heat the reaction mixture to reflux (typically 80-110 °C, solvent-dependent) and
monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with
water and an organic solvent like ethyl acetate.

o Extraction: Separate the organic layer. Wash the organic layer with brine, dry it over
anhydrous sodium sulfate (NazSOa), and filter.

 Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by
recrystallization from a suitable solvent (e.g., ethanol, methanol) or by column
chromatography on silica gel to yield the pure 4-(4-Fluorophenyl)benzoic acid.

Crystal Structure Analysis

A thorough search of the Cambridge Structural Database (CSD) and the Crystallography Open
Database (COD) for the CAS number 5731-10-2 and associated chemical names revealed no
deposited crystal structure for 4-(4-Fluorophenyl)benzoic acid. Therefore, quantitative data
on unit cell dimensions, space group, bond lengths, and intermolecular interactions from single-
crystal X-ray diffraction are not available at this time.

Visualizations
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Synthetic Workflow

The following diagram illustrates the general experimental workflow for the synthesis and
purification of 4-(4-Fluorophenyl)benzoic acid.
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Caption: General workflow for the synthesis of 4-(4-Fluorophenyl)benzoic acid.

Suzuki-Miyaura Coupling Mechanism

This diagram outlines the key catalytic cycle of the Suzuki-Miyaura reaction used to synthesize

the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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